Cas no 1138220-54-8 (3-[(6-Chloro-2-pyrazinyl)amino]-1-propanol)

3-[(6-Chloro-2-pyrazinyl)amino]-1-propanol is a specialized organic compound featuring a chloro-substituted pyrazine ring linked to a propanol moiety via an amino bridge. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the propanol side chain offers flexibility for further functionalization. Its well-defined molecular architecture ensures consistent performance in cross-coupling reactions and nucleophilic substitutions. The compound’s purity and stability under standard conditions make it suitable for research and industrial applications requiring precise chemical modifications. It is particularly useful in developing bioactive molecules due to its balanced hydrophilicity and structural versatility.

3-[(6-Chloro-2-pyrazinyl)amino]-1-propanol structure

1138220-54-8 structure

Product Name:3-[(6-Chloro-2-pyrazinyl)amino]-1-propanol

CAS No:1138220-54-8

MF:C₇H₁₀ClN₃O

MW:187.626800060272

CID:2105697

Update Time:2025-06-06

3-[(6-Chloro-2-pyrazinyl)amino]-1-propanol Chemical and Physical Properties

Names and Identifiers

- 3-(6-chloropyrazin-2-ylamino)propan-1-ol
- 3-[(6-Chloro-2-pyrazinyl)amino]-1-propanol
- 3-((6-Chloropyrazin-2-yl)amino)propan-1-ol
- Inchi： 1S/C7H10ClN3O/c8-6-4-9-5-7(11-6)10-2-1-3-12/h4-5,12H,1-3H2,(H,10,11)
- InChI Key： ZPGWYPGLUCHATD-UHFFFAOYSA-N
- SMILES： ClC1=CN=CC(=N1)NCCCO

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 125
Topological Polar Surface Area: 58

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